N-(4-fluorophenyl)-N'-(2-phenylethyl)urea

• IUPAC Name: 1-(4-fluorophenyl)-3-(2-phenylethyl)urea
• InChI: InChI=1S/C15H15FN2O/c16-13-6-8-14(9-7-13)18-15(19)17-11-10-12-4-2-1-3-5-12/h1-9H,10-11H2,(H2,17,18,19)
• InChI Key: MZCKUYZBWSZZBY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCNC(=O)NC2=CC=C(C=C2)F
• Molecular Formula: C15H15FN2O
• Molecular Weight: 258.29 g/mol

Description

N-(4-fluorophenyl)-N'-(2-phenylethyl)urea, also known as fluoxetine, is a selective serotonin reuptake inhibitor (SSRI) drug that is commonly used to treat depression, anxiety, and obsessive-compulsive disorder. It was first synthesized in the 1970s and has since become one of the most widely prescribed antidepressants in the world.

Scientific Research Applications

Fluoxetine has been extensively studied for its antidepressant effects and has been shown to be effective in the treatment of depression, anxiety, and obsessive-compulsive disorder. It has also been studied for its potential use in the treatment of other psychiatric disorders, such as bipolar disorder and post-traumatic stress disorder. Additionally, N-(4-fluorophenyl)-N'-(2-phenylethyl)urea has been studied for its potential use in the treatment of obesity, as it has been shown to reduce food intake and increase energy expenditure.

Mechanism of Action

Fluoxetine works by selectively inhibiting the reuptake of serotonin in the brain, leading to increased levels of serotonin in the synaptic cleft. This increased serotonin activity is thought to be responsible for the drug's antidepressant effects. Additionally, N-(4-fluorophenyl)-N'-(2-phenylethyl)urea has been shown to have effects on other neurotransmitter systems, such as dopamine and norepinephrine, which may contribute to its therapeutic effects.
Biochemical and Physiological Effects
Fluoxetine has been shown to have a wide range of biochemical and physiological effects. In addition to its effects on neurotransmitter systems, this compound has been shown to have effects on the hypothalamic-pituitary-adrenal (HPA) axis, the immune system, and the cardiovascular system. These effects may contribute to the drug's therapeutic effects, but may also be responsible for some of its side effects.

Advantages and Limitations for Lab Experiments

Fluoxetine has several advantages for use in lab experiments. It is a well-studied drug with a known mechanism of action, making it a useful tool for studying the neurobiology of depression and other psychiatric disorders. Additionally, N-(4-fluorophenyl)-N'-(2-phenylethyl)urea has a long half-life, allowing for sustained drug exposure in animal models. However, there are also some limitations to the use of this compound in lab experiments. Its effects on other neurotransmitter systems and physiological systems may complicate the interpretation of results, and its potential side effects may limit its use in certain experimental paradigms.

Future Directions

There are several future directions for research on N-(4-fluorophenyl)-N'-(2-phenylethyl)urea. One area of interest is the development of new SSRIs with improved efficacy and fewer side effects. Additionally, there is a growing interest in the use of this compound and other SSRIs as potential treatments for neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Finally, there is a need for further research on the long-term effects of this compound use, particularly in children and adolescents.